Cas no 118829-13-3 (1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene)

1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene structure
118829-13-3 structure
Product Name:1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
CAS No:118829-13-3
MF:C7HBrF6
MW:278.97726225853
CID:2893102
PubChem ID:14278826
Update Time:2025-04-21

1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7592418
    • 118829-13-3
    • DTXSID101230625
    • Benzene, 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)-
    • 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
    • 1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
    • Inchi: 1S/C7HBrF6/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
    • InChI Key: BFYQFRIUYMSUIE-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(C(F)(F)F)=C1F)F)F

Computed Properties

  • Exact Mass: 277.91658Da
  • Monoisotopic Mass: 277.91658Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų
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